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Compound of Interest

Compound Name: 4-Methoxy-3-buten-2-one

Cat. No.: B7821248

Technical Guide: Physical Properties of 4-
Methoxy-3-buten-2-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 4-
Methoxy-3-buten-2-one, a versatile intermediate in organic synthesis. The document details
its boiling point and density, outlines the experimental protocols for their determination, and
includes a workflow diagram for its synthesis and characterization.

Core Physical Properties

The physical characteristics of 4-Methoxy-3-buten-2-one are crucial for its handling,
purification, and application in synthetic chemistry. The experimentally determined values for its
boiling point and density are summarized below.

Physical Property Value Conditions
N ) ) At atmospheric pressure.[1][2]
Boiling Point 200 °C (lit.)
[31[4]
66-69 °C (lit.) At 12 mmHg.[5]
Density 0.982 g/mL (lit.) At 25 °C.[1][2][3][4]
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Experimental Protocols

Accurate determination of physical properties is fundamental to chemical research. The
following sections describe the standard methodologies for measuring the boiling point and
density of liquid organic compounds like 4-Methoxy-3-buten-2-one.

Boiling Point Determination (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For small quantities of a substance, the capillary method is a common and efficient
technique.

Apparatus:
e Thiele tube or other heating bath (e.g., oil bath)

Thermometer

Small test tube (e.g., ignition tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)
Procedure:
o A small amount of 4-Methoxy-3-buten-2-one is placed into the small test tube.

o Acapillary tube, sealed at one end, is placed into the test tube with the open end submerged
in the liquid.

e The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e The assembly is immersed in a heating bath (Thiele tube or oil bath) to ensure uniform
heating.
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e The bath is heated gradually. As the boiling point is approached, a stream of bubbles will
emerge from the open end of the capillary tube.

e The heating is discontinued when a steady and rapid stream of bubbles is observed.

e The temperature at which the liquid begins to enter the capillary tube upon cooling is
recorded as the boiling point.

Density Determination (Pycnometer Method)

Density is the mass per unit volume of a substance. A pycnometer (or specific gravity bottle) is
a flask with a precise volume used for accurate density measurements.

Apparatus:

e Pycnometer of a known volume

e Analytical balance

o Constant temperature bath

Procedure:

e The empty, clean, and dry pycnometer is weighed accurately on an analytical balance.

e The pycnometer is filled with 4-Methoxy-3-buten-2-one, ensuring no air bubbles are
trapped. The stopper is inserted, and any excess liquid is carefully wiped from the outside.

o The filled pycnometer is placed in a constant temperature bath (e.g., at 25 °C) to allow the
liquid to reach thermal equilibrium.

e The pycnometer is removed from the bath, dried, and weighed again.

e The mass of the liquid is determined by subtracting the mass of the empty pycnometer from
the mass of the filled pycnometer.

o The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.
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Synthesis and Characterization Workflow

4-Methoxy-3-buten-2-one is a valuable precursor in the synthesis of various organic
molecules, including the Danishefsky diene. The following diagram illustrates a general
workflow for its synthesis and subsequent physical characterization.
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Caption: Workflow for the synthesis and physical characterization of 4-Methoxy-3-buten-2-
one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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